Cas no 1072946-65-6 (3-(tert-Butyldimethylsilyloxy)-2,4,6-trifluorophenylboronic Acid)

• Product Name: 3-(tert-Butyldimethylsilyloxy)-2,4,6-trifluorophenylboronic Acid
• CAS No: 1072946-65-6
• MF: C₁₂H₁₈BF₃O₃Si
• MW: 306.161235332489
• MDL: MFCD11053859
• CID: 857591
• PubChem ID: 46738978
• Update Time: 2025-06-11

3-(tert-Butyldimethylsilyloxy)-2,4,6-trifluorophenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (3-((tert-Butyldimethylsilyl)oxy)-2,4,6-trifluorophenyl)boronic acid
• 3-(tert-Butyldimethylsilyloxy)-2,4,6-trifluorophenylboronic acid
• [3-[tert-butyl(dimethyl)silyl]oxy-2,4,6-trifluorophenyl]boronic acid
• J-001773
• BS-22487
• (3-{[tert-Butyl(dimethyl)silyl]oxy}-2,4,6-trifluorophenyl)boronic acid
• 3-(tert-ButyldiMethylsilyloxy)-2,4,6-trifluorophenylboronic
• MFCD11053859
• SCHEMBL2557768
• AKOS015837848
• (3-((tert-Butyldimethylsilyl)oxy)-2,4,6-trifluorophenyl)boronicacid
• DTXSID20674621
• 1072946-65-6
• CS-0175366
• 3-(tert-Butyldimethylsilyloxy)-2,4,6-trifluorophenylboronic Acid

• MDL： MFCD11053859
• Inchi： 1S/C12H18BF3O3Si/c1-12(2,3)20(4,5)19-11-8(15)6-7(14)9(10(11)16)13(17)18/h6,17-18H,1-5H3
• InChI Key： UCXQKSZNRSUFMW-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C(=CC(=C(B(O)O)C=1F)F)F

Computed Properties

• Exact Mass: 306.10700
• Monoisotopic Mass: 306.1070356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (13 g/l) (25 º C),
• PSA: 49.69000
• LogP: 2.16770

Additional information on 3-(tert-Butyldimethylsilyloxy)-2,4,6-trifluorophenylboronic Acid

3-(tert-Butyldimethylsilyloxy)-2,4,6-trifluorophenylboronic Acid: A Comprehensive Overview

3-(tert-Butyldimethylsilyloxy)-2,4,6-trifluorophenylboronic Acid (CAS No. 1072946-65-6) is a versatile and highly functionalized boronic acid derivative that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique combination of a boronic acid moiety, a tert-butyldimethylsilyl (TBS) protecting group, and multiple fluorine substituents. These features make it an invaluable reagent in the synthesis of complex organic molecules and pharmaceuticals.

The tert-butyldimethylsilyl (TBS) protecting group is widely used in organic synthesis due to its stability under a variety of reaction conditions and its ease of removal. The TBS group effectively shields the hydroxyl functionality, allowing for selective reactions at other sites of the molecule. This is particularly useful in multi-step synthetic sequences where the protection and deprotection of functional groups are critical for the overall success of the synthesis.

The presence of three fluorine atoms in the 2,4,6-trifluorophenyl ring imparts unique electronic and steric properties to the molecule. Fluorine atoms are known for their strong electron-withdrawing effect, which can significantly influence the reactivity and stability of the compound. In medicinal chemistry, fluorinated compounds are often used to improve the pharmacokinetic properties of drugs, such as their metabolic stability and bioavailability.

The boronic acid moiety in 3-(tert-Butyldimethylsilyloxy)-2,4,6-trifluorophenylboronic Acid is a key functional group that has found extensive applications in Suzuki-Miyaura cross-coupling reactions. These reactions are widely used in the synthesis of biologically active compounds, including pharmaceuticals and natural products. The boronic acid functionality allows for efficient coupling with aryl halides or vinyl halides under mild conditions, making it a powerful tool in modern synthetic chemistry.

Recent studies have highlighted the potential of 3-(tert-Butyldimethylsilyloxy)-2,4,6-trifluorophenylboronic Acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of potent inhibitors targeting specific enzymes involved in cancer progression. The unique combination of functional groups in this molecule allowed for fine-tuning of the pharmacological properties of the final products.

In addition to its applications in medicinal chemistry, 3-(tert-Butyldimethylsilyloxy)-2,4,6-trifluorophenylboronic Acid has also been explored for its potential in materials science. Research has shown that this compound can be used as a building block for constructing advanced materials with tailored properties. For example, it has been utilized in the synthesis of polymer-based materials with enhanced thermal stability and mechanical strength.

The synthetic accessibility and functional versatility of 3-(tert-Butyldimethylsilyloxy)-2,4,6-trifluorophenylboronic Acid make it an attractive choice for researchers working on complex molecular architectures. Its ability to participate in a wide range of chemical transformations opens up numerous possibilities for its application in various scientific disciplines.

In conclusion, 3-(tert-Butyldimethylsilyloxy)-2,4,6-trifluorophenylboronic Acid (CAS No. 1072946-65-6) is a highly valuable compound with significant potential in both academic research and industrial applications. Its unique combination of functional groups provides a robust platform for the development of new materials and therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in driving innovation across multiple fields.